Cas no 138668-24-3 ((7R,8R)-7-nitrodecane-1,8-diol)

• Product Name: (7R,8R)-7-nitrodecane-1,8-diol
• CAS No: 138668-24-3
• MF: C₁₀H₂₁NO₄
• MW: 219.27804350853
• CID: 1254429
• PubChem ID: 6451266
• Update Time: 2025-04-20

(7R,8R)-7-nitrodecane-1,8-diol Chemical and Physical Properties

Names and Identifiers

• (7R,8R)-7-nitrodecane-1,8-diol
• 138668-24-3
• 1,8-Decanediol, 7-nitro-, (R*,R*)-
• DTXSID50160749

• Inchi： 1S/C10H21NO4/c1-2-10(13)9(11(14)15)7-5-3-4-6-8-12/h9-10,12-13H,2-8H2,1H3/t9-,10-/m1/s1
• InChI Key： UTGBPRBRYVTSGJ-NXEZZACHSA-N
• SMILES： O[C@H](CC)[C@@H](CCCCCCO)[N+](=O)[O-]

Computed Properties

• Exact Mass: 219.14713
• Monoisotopic Mass: 219.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 86.3Ų

Experimental Properties

• Density: 1.084
• Boiling Point: 351.9°C at 760 mmHg
• Flash Point: 146°C
• Refractive Index: 1.479
• PSA: 83.6